Cas no 915372-51-9 ((2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide)

• Product Name: (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide
• CAS No: 915372-51-9
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 787182
• Update Time: 2025-06-08

(2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide,7-hydroxy-2-[(2-methylphenyl)imino]-, (2Z)-
• (2Z)-7-hydroxy-2-[(2-methylphenyl)imino]-2H-chromene-3-carboxamide
• Oprea1_479653
• STK028051
• (Z)-7-hydroxy-2-(o-tolylimino)-2H-chromene-3-carboxamide
• CID 135473924
• 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-[(2-methylphenyl)imino]-, (2Z)-
• (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide

• Inchi： 1S/C17H14N2O3/c1-10-4-2-3-5-14(10)19-17-13(16(18)21)8-11-6-7-12(20)9-15(11)22-17/h2-9,20H,1H3,(H2,18,21)/b19-17-
• InChI Key： HRRCUTNZAUEBBQ-ZPHPHTNESA-N
• SMILES： O1/C(/C(C(N)=O)=CC2C=CC(=CC1=2)O)=N\C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 500
• Topological Polar Surface Area: 84.9

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 579.5±60.0 °C(Predicted)
• pka: 8.75±0.20(Predicted)

Additional information on (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide

Professional Introduction to (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide (CAS No. 915372-51-9)

(2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 915372-51-9, belongs to the chromene class of heterocyclic compounds, which are known for their diverse biological activities and potential applications in pharmaceuticals. The unique structural features of this molecule, including its hydroxy and imino functional groups, make it a promising candidate for further investigation in various therapeutic contexts.

The chromene scaffold is a well-studied pharmacophore in medicinal chemistry, often exhibiting antioxidant, anti-inflammatory, and antimicrobial properties. In particular, the presence of a hydroxyl group at the 7-position and an imino group at the 2-position of the chromene ring contributes to the compound's reactivity and potential biological interactions. The 2-methylphenyl substituent further enhances its structural complexity and may influence its pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that derivatives of chromene, including (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide, may interact with various biological targets, such as enzymes and receptors involved in metabolic pathways. This has opened up new avenues for drug discovery, particularly in the treatment of metabolic disorders and inflammatory diseases.

In vitro studies have demonstrated that this compound exhibits promising antioxidant properties, which are crucial for combating oxidative stress associated with numerous pathological conditions. The hydroxyl group in the molecule is particularly adept at scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative damage. Additionally, the imino group may participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.

The synthesis of (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent quality standards.

Pharmaceutical development often relies on understanding the pharmacokinetic and pharmacodynamic properties of potential drug candidates. The metabolic stability of (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide is a critical factor that determines its bioavailability and duration of action. Preclinical studies have begun to explore its metabolic pathways and interactions with cytochrome P450 enzymes, providing insights into its potential side effects and drug-drug interactions.

The compound's structural similarity to known bioactive molecules has also prompted investigations into its potential therapeutic applications. For instance, chromene derivatives have been investigated for their role in modulating inflammatory responses by inhibiting key signaling pathways such as NF-κB. The presence of both hydroxyl and imino groups in (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide suggests that it may exhibit dual functionality, making it a versatile tool for drug development.

Epidemiological studies have linked oxidative stress and inflammation to various chronic diseases, including diabetes, cardiovascular disease, and neurodegenerative disorders. The antioxidant and anti-inflammatory properties of chromene derivatives make them attractive candidates for therapeutic intervention. By targeting these pathological processes, compounds like (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide could offer novel treatment strategies for these conditions.

The role of natural products in inspiration for synthetic chemistry cannot be overstated. Many chromene derivatives are found in plants and have been used traditionally for their health benefits. Modern synthetic approaches allow researchers to modify these natural scaffolds to enhance their efficacy and reduce toxicity. The development of synthetic routes to complex molecules like (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide represents a significant achievement in medicinal chemistry.

In conclusion, (2Z)-7-hydroxy-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide (CAS No. 915372-51-9) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique chemical properties make it a valuable tool for investigating biological mechanisms and developing new therapeutic agents. As research continues to uncover the full therapeutic potential of chromene derivatives, compounds like this one are likely to play a crucial role in addressing some of the most pressing challenges in medicine today.